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Compound of Interest

Compound Name: Sepantronium Bromide

Cat. No.: B1683887

An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of
Sepantronium Bromide

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the core physicochemical properties, mechanism of action, and key
experimental protocols related to Sepantronium Bromide (YM155), a potent small-molecule
survivin suppressant.

Core Physicochemical Properties

Sepantronium Bromide is an imidazolium-based compound with significant anti-neoplastic
properties. Its fundamental physicochemical characteristics are summarized in the table below
for easy reference and comparison.
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Property Value

1-(2-methoxyethyl)-2-methyl-4,9-dioxo-3-
IUPAC Name (pyrazin-2-ylmethyl)-4,9-dihydro-1H-

naphtho[2,3-d]imidazolium bromide

Molecular Formula C20H19BrN4Os
Molecular Weight 443.29 g/mol
CAS Number 781661-94-7

DMSO: 55 mg/mL (124.07 mM)Ethanol: 6

Solubility mg/mLWater: 50 mg/mL (112.79 mM; requires
sonication)
Appearance Solid

Mechanism of Action

Sepantronium Bromide primarily functions as a potent suppressant of survivin, a member of
the inhibitor of apoptosis (IAP) protein family that is overexpressed in many cancers and is
associated with a more aggressive phenotype and resistance to chemotherapy. The drug was
initially identified through high-throughput screening for its ability to inhibit the promoter activity
of the survivin gene.

The core mechanism involves the transcriptional suppression of the survivin gene. More recent
studies have elucidated that the primary mode of action is the generation of reactive oxygen
species (ROS) within the mitochondria. This increase in ROS is considered the initial event,
leading to secondary effects such as the suppression of survivin and DNA damage, which
collectively contribute to the cytotoxic effects of the drug on cancer cells.

Sepantronium Bromide's downstream effects include the induction of apoptosis, as
evidenced by the increased activity of caspases, and in some cases, non-apoptotic cell death.
It has been shown to down-regulate survivin at both the mRNA and protein levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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